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Compound of Interest

Compound Name: Tetraamylammonium iodide

Cat. No.: B1213674 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetraamylammonium
iodide as a phase transfer catalyst in organic synthesis. While specific experimental data for

tetraamylammonium iodide is limited in readily available scientific literature, its function is

analogous to other tetraalkylammonium iodides, particularly the well-documented

tetrabutylammonium iodide (TBAI). Therefore, this document will detail the principles of phase

transfer catalysis using tetraalkylammonium iodides and provide a representative protocol

using TBAI, which can be adapted for use with tetraamylammonium iodide.

Introduction to Tetraamylammonium Iodide in Phase
Transfer Catalysis
Tetraamylammonium iodide (also known as tetrapentylammonium iodide) is a quaternary

ammonium salt with the chemical formula [(C₅H₁₁)₄N]⁺I⁻.[1] It is a white to off-white crystalline

solid soluble in many organic solvents.[1] Its key application in organic and medicinal chemistry

is as a phase transfer catalyst (PTC).[2][3]

Phase transfer catalysis is a powerful technique for facilitating reactions between reactants

located in different immiscible phases, such as an aqueous phase and an organic phase.[4]

The tetraamylammonium cation is lipophilic due to its long alkyl chains, allowing it to be soluble

in the organic phase. The iodide anion is hydrophilic. This amphiphilic nature enables the
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catalyst to transport anions from the aqueous phase into the organic phase, where the reaction

with an organic-soluble substrate can occur.[1] This process significantly increases reaction

rates and yields for a variety of synthetic transformations.[3][5]

The general mechanism for phase transfer catalysis involving a quaternary ammonium salt like

tetraamylammonium iodide (Q⁺I⁻) in a nucleophilic substitution reaction is depicted below.
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Start

Combine 4-ethylphenol, NaOH(aq),
DCM, and Tetraamylammonium Iodide

in a round-bottom flask.

Add methyl iodide to the mixture.

Reflux the reaction mixture
with vigorous stirring for 1 hour.

Cool the reaction mixture to room temperature.

Transfer to a separatory funnel
and separate the organic layer.

Wash organic layer with 5% HCl.

Wash organic layer with saturated NaHCO₃.

Wash organic layer with brine.

Dry the organic layer over
anhydrous MgSO₄.

Filter and evaporate the solvent
under reduced pressure.

Obtain crude 4-ethylanisole product.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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